Cas no 894042-16-1 (4-bromo-N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide)

• Product Name: 4-bromo-N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide
• CAS No: 894042-16-1
• MF: C₂₁H₁₉BrN₄O₃S
• MW: 487.369562387466
• CID: 5516800
• Update Time: 2025-10-29

4-bromo-N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-bromo-N-[2-[2-(3,4-dimethoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-
• 4-bromo-N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide

• Inchi： 1S/C21H19BrN4O3S/c1-28-17-8-5-14(11-18(17)29-2)19-24-21-26(25-19)16(12-30-21)9-10-23-20(27)13-3-6-15(22)7-4-13/h3-8,11-12H,9-10H2,1-2H3,(H,23,27)
• InChI Key： YDQCFFAMHXHDTM-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=C(OC)C(OC)=C1)=N2)(=O)C1=CC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-bromo-N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide

Recent Advances in the Study of 4-bromo-N-{2-[2-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzamide (CAS: 894042-16-1)

In recent years, the compound 4-bromo-N-{2-[2-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzamide (CAS: 894042-16-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

The compound belongs to the class of triazolothiazole derivatives, which are known for their diverse pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory activities. Recent studies have highlighted its promising role as a kinase inhibitor, particularly in targeting specific pathways involved in cancer cell proliferation and survival. The presence of the bromo and dimethoxyphenyl moieties in its structure is believed to contribute to its binding affinity and selectivity towards certain biological targets.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 4-bromo-N-{2-[2-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzamide via a multi-step reaction sequence, starting from commercially available precursors. The researchers optimized the reaction conditions to achieve high yields and purity, which is crucial for further biological evaluations. The compound was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its structural integrity.

In vitro assays revealed that the compound exhibits potent inhibitory activity against a panel of cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies suggested that it induces apoptosis through the activation of caspase-3 and caspase-9, along with the downregulation of anti-apoptotic proteins such as Bcl-2. Additionally, the compound showed moderate selectivity towards cancer cells over normal cells, indicating its potential as a safer therapeutic agent.

Further investigations into its pharmacokinetic properties, such as solubility, stability, and metabolic profile, are currently underway. Preliminary results suggest that the compound has acceptable oral bioavailability and a favorable half-life in animal models. These findings pave the way for future preclinical studies to evaluate its efficacy and safety in vivo.

In conclusion, 4-bromo-N-{2-[2-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzamide represents a promising candidate for further development in oncology and other therapeutic areas. Its unique chemical structure and potent biological activity make it a valuable subject for ongoing research. Future studies should focus on elucidating its precise molecular targets and optimizing its pharmacological properties to enhance its clinical potential.